5-({2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl}carbonyl)-2-methylpyridine

• IUPAC Name: [2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(6-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C20H20N4O3/c1-13-5-6-15(12-21-13)20(25)24-11-3-4-17(24)19-22-18(23-27-19)14-7-9-16(26-2)10-8-14/h5-10,12,17H,3-4,11H2,1-2H3
• InChI Key: UIBWCKNMURGROI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCCC2C3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

The compound “5-({2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl}carbonyl)-2-methylpyridine” is a complex organic molecule that contains several functional groups and rings. It includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring, for example, contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrrolidine derivatives are used in medicinal chemistry due to their bioactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Studies could also be conducted to optimize its synthesis and to better understand its physical and chemical properties.